1,2-Azaphosphetidine

• CAS No.: 61304-33-4
• Molecular Formula: C2H6NP
• Molecular Weight: 75.05 g/mol
• IUPAC Name: azaphosphetidine
• InChI: InChI=1S/C2H6NP/c1-2-4-3-1/h3-4H,1-2H2
• InChI Key: FNECQUKBYLXHFW-UHFFFAOYSA-N
• Canonical SMILES: C1CPN1

Description

1,2-Azaphosphetidine (C₂H₆NP) is a specialized four-membered heterocyclic compound featuring adjacent nitrogen and phosphorus atoms within its ring structure, making it a compound of significant interest in synthetic and heterocyclic chemistry research . A key synthetic route to access both mono and bicyclic 1,2-azaphosphetidines involves the photolytic or rhodium-catalyzed decomposition of α-diazo-β-ketophosphonamidates . This process generates a reactive carbene intermediate, which subsequently undergoes an intramolecular C–H insertion reaction to form the distinctive four-membered azaphosphetidine ring . Researchers value this compound and its derivatives for probing novel chemical spaces and developing new synthetic methodologies, particularly for constructing strained heterocyclic systems. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications. Handle with appropriate safety precautions.

Synthetic Methodologies for 1,2 Azaphosphetidines and Their Derivatives

Cyclization Strategies in 1,2-Azaphosphetidine Formation

The synthesis of the four-membered 1,2-azaphosphetidine ring system is a specialized area within heterocyclic chemistry. The construction of this strained ring, containing adjacent phosphorus and nitrogen atoms, is typically achieved through cyclization reactions where one of the four key bonds of the heterocyclic core is formed in the final ring-closing step. Intramolecular cyclization is a predominant strategy, leveraging precursor molecules that already contain the other three requisite bonds and functional groups positioned for ring closure.

Intramolecular Cyclization Approaches

Intramolecular strategies are highly effective for forming the 1,2-azaphosphetidine skeleton. These methods involve a precursor molecule that undergoes a ring-closing reaction, driven by the formation of either a carbon-nitrogen (C–N), phosphorus-nitrogen (P–N), phosphorus-carbon (P–C), or carbon-carbon (C–C) bond.

A notable method for accessing pentacoordinate 1,2-azaphosphetidines is through an intramolecular Mitsunobu reaction. dntb.gov.ua This reaction facilitates the conversion of primary and secondary alcohols into a diverse range of functional groups, including the formation of heterocyclic rings via intramolecular substitution. jk-sci.comorganic-chemistry.org The canonical Mitsunobu reaction employs a redox system, typically consisting of a phosphine (B1218219) like triphenylphosphine (B44618) (TPP) and an azodicarboxylate such as diethyl azodicarboxylate (DEAD). tcichemicals.com

The mechanism begins with the phosphine attacking the azodicarboxylate to form a betaine (B1666868) intermediate. organic-chemistry.orgslideshare.net This intermediate then protonates the alcohol substrate, activating the hydroxyl group as a good leaving group (as an oxyphosphonium salt). jk-sci.com In an intramolecular context for 1,2-azaphosphetidine synthesis, a precursor molecule containing both a hydroxyl group and a suitably positioned nitrogen nucleophile undergoes an SN2 reaction. The nitrogen atom attacks the carbon bearing the activated oxygen, displacing the phosphine oxide and closing the four-membered ring. jk-sci.com This process is particularly valuable as it proceeds with a complete inversion of configuration at the secondary alcohol's stereocenter, offering a powerful tool for stereocontrolled synthesis. organic-chemistry.org The use of this reaction has been specifically noted as a synthetic route to isolable pentacoordinate 1,2-azaphosphetidines. dntb.gov.ua

The formation of the C–N bond is a fundamental strategy for synthesizing nitrogen-containing heterocycles. nptel.ac.innih.gov In the context of 1,2-azaphosphetidines, this approach involves an intramolecular nucleophilic substitution where a nitrogen atom attacks an electrophilic carbon atom to complete the ring. This strategy is analogous to methods used for producing related five-membered γ-phostams (1,2-azaphospholidine 2-oxides). nih.govbeilstein-journals.org

The general approach requires a precursor with a nitrogen nucleophile (e.g., an amine or amide) and a carbon atom bearing a leaving group, separated by one carbon atom in the molecular backbone. For instance, a P-(2-haloethyl)phosphonamidate could undergo intramolecular cyclization upon treatment with a base. The base would deprotonate the nitrogen, enhancing its nucleophilicity to displace the halide and form the C–N bond, thereby closing the 1,2-azaphosphetidine ring. The syntheses of various alkaloids have been achieved through intramolecular C–N bond formation using aryl azides as the nitrogen source, a method catalyzed by iron complexes. rsc.org Such strategies underscore the versatility of C–N bond formation in heterocyclic synthesis. uri.eduorganic-chemistry.orgmdpi.com

The creation of the P–N bond is a direct and effective method for the synthesis of N-phosphorylated 1,2-azaphosphetidines. tandfonline.comtandfonline.com A key example of this strategy involves the reaction between 2-bromoethylamine (B90993) hydrobromide, dialkylchlorophosphite, and triethylamine (B128534). tandfonline.com This reaction proceeds under mild conditions, likely forming an intermediate 2-bromoethylamino-N,N-bis(dialkoxyphosphite), which then undergoes thermolysis to yield the cyclized N-phosphorylated 1,2-azaphosphetidine product. tandfonline.com

These resulting 1,2-azaphosphetidines are described as clear, colorless liquids that are soluble in most inert organic solvents and can be distilled in a vacuum. tandfonline.com Their structures are confirmed through microanalysis, molecular weight determination, and spectroscopic data (IR and ³¹P-NMR). tandfonline.com The ³¹P-NMR spectra characteristically show two signals, one for the four-coordinated exocyclic phosphorus atom and another for the three-coordinated endocyclic phosphorus atom. tandfonline.com The formation of P–N bonds is a well-established process in phosphorus chemistry, often utilized in the synthesis of phosphoramidates and other biologically relevant molecules. mdpi.com

Table 1: Physical and Analytical Data for N-Phosphorylated 1,2-Azaphosphetidines Synthesized via P-N Bond Formation. tandfonline.com

Product No.	Alkyl Group	Yield (%)	Boiling Point °C (torr)	Molecular Formula
4a	Et	32	93-94 (0.06)	C₇H₁₈NO₄P₂
4b	i-Pr	34	84-85 (0.03)	C₁₁H₂₅NO₄P₂
4c	n-Bu	31	137-138 (0.05)	C₁₄H₃₁NO₄P₂

Cyclization via P–C bond formation represents another viable, though less commonly cited, pathway to 1,2-azaphosphetidines. This strategy is a cornerstone in the synthesis of various phosphines and phosphorus heterocycles. beilstein-journals.orgbeilstein-journals.org For the intramolecular synthesis of a 1,2-azaphosphetidine, the precursor would need a phosphorus-centered nucleophile or electrophile and a corresponding carbon-based reaction partner positioned to form the four-membered ring.

An example of this approach in a related system is the synthesis of five-membered ring γ-phosphonolactams. beilstein-journals.org A similar principle could be applied to a four-membered ring, for instance, through an intramolecular Arbuzov reaction or by the cyclization of a P-halo-N-propylamine derivative. While specific examples for 1,2-azaphosphetidines are not extensively detailed in the literature, the fundamental reactions for forming P-C bonds are well-established and include reactions of organometallic reagents with halophosphines or the alkylation of metal phosphides. beilstein-journals.org

A key method for synthesizing both monocyclic and bicyclic 1,2-azaphosphetidines involves the formation of a C–C bond adjacent to the ring's heteroatoms. rsc.org This is achieved through the photolytic or rhodium-catalyzed decomposition of α-diazo-β-ketophosphonamidates. rsc.orgresearchgate.net This decomposition generates a highly reactive carbene intermediate.

The subsequent step is a rapid intramolecular C–H insertion, where the carbene inserts into a C–H bond on the carbon adjacent to the nitrogen atom, thereby forming the final C–C bond that closes the ring. rsc.org This elegant strategy leverages the unique reactivity of carbenes to construct the strained four-membered ring system efficiently. The formation of C-C bonds through the coupling of C-H bonds is a significant area of modern organic synthesis, allowing for the construction of complex molecular architectures from simpler precursors. pitt.educsic.esbeilstein-journals.orgorganic-chemistry.org

Thermolysis of 2-Bromoethylamine Derivatives for N-Phosphorylated 1,2-Azaphosphetidines

The thermal decomposition of appropriately substituted 2-bromoethylamine derivatives serves as a direct method for constructing the 1,2-azaphosphetidine ring. This intramolecular cyclization proceeds via the formation of a P-N and a P-C bond, typically resulting in N-phosphorylated products. The reaction generally involves heating a precursor containing both a phosphorus center and a 2-bromoethylamine moiety, which upon cyclization, expels a salt, such as triethylamine hydrobromide, to yield the desired four-membered ring.

Synthesis from Phosphenes and Imines

A notable method for constructing 1,2-azaphosphetidine derivatives involves the reaction of phosphenes with imines. researchgate.netscilit.com Phosphenes, which are phosphorus analogs of alkenes with a P=C double bond, can be generated in situ from precursors like aryl(diazo)methyl(diaryl)phosphine oxides through Wolff rearrangement. researchgate.net These reactive intermediates can then undergo a [2+2] cycloaddition with imines. For instance, the microwave-assisted annulation of aryl(diazo)methyl(diaryl)phosphine oxides with certain imines can afford 1,2-azaphosphetidines. researchgate.net This approach offers a pathway to β-phosphinolactams, which are a class of 1,2-azaphosphetidine-2-oxides. irispublishers.com

Annulation Reactions in 1,2-Azaphosphetidine Synthesis

Annulation, the process of building a new ring onto a pre-existing molecule, is a powerful strategy in heterocyclic synthesis. masterorganicchemistry.comchim.it In the context of 1,2-azaphosphetidines, this often involves the reaction of a phosphorus-containing component with a molecule that provides the remaining atoms for the four-membered ring.

The reaction between nonbenzylic alkyl(aryl)phosphinic chlorides and cyclic dibenzo[b,f] irispublishers.comresearchgate.netoxazepines in the presence of a base leads to the formation of β-phosphinolactams (β-phostims). scilit.com This transformation represents a formal [2+2] annulation process. The reactivity of the phosphinic chloride and the imine component is crucial, as different substrates can lead to other products, such as six-membered rings (δ-phostims) or [2+2+2] annuloadducts. scilit.com Theoretical studies on the [2+2] cycloaddition of a 1-phosphafulvene oxide with an imine have provided insight into the mechanism, suggesting a stepwise process involving nucleophilic attack followed by ring closure to form the phospholene-fused β-phosphinolactam. irispublishers.com

Ring Expansion Approaches

Ring expansion reactions provide an alternative route to 1,2-azaphosphetidines, starting from smaller, more readily available heterocyclic precursors. researchgate.netresearchgate.netx-mol.net

Ring Expansion of Aziridines

The one-carbon ring expansion of aziridines is a known strategy for accessing four-membered azetidines and can be conceptually extended to their phosphorus analogs. nih.govspringernature.com While direct examples of aziridine (B145994) to 1,2-azaphosphetidine expansion are not extensively detailed in the provided context, the general principle involves the reaction of an aziridine with a carbene or carbene equivalent. nih.gov This forms a reactive ylide intermediate which can then rearrange to the expanded ring system. The success of such a reaction would heavily depend on the nature of the phosphorus-containing carbene precursor and the substituents on the aziridine ring.

Ring Expansion from Azaphosphiridines

A more direct precursor for ring expansion is the azaphosphiridine ring, a three-membered heterocycle containing a P-N bond. Theoretical studies have investigated the rearrangement of P(V) azaphosphiridines. acs.org It has been predicted that the ring-expanding rearrangement of certain P(V) azaphosphiridines can lead to the formation of 1,3,2-chalcogena-azaphosphetidines. acs.orgresearchgate.net This suggests that with appropriate reagents or conditions, azaphosphiridine complexes could potentially be rearranged to form 1,2-azaphosphetidine systems, likely through the insertion of a carbon atom into the P-N bond. For example, the reaction of 2H-azaphosphirene complexes with specific reagents can lead to selective P-N or P-C bond cleavage and subsequent ring enlargement to five-membered rings, indicating the feasibility of controlled ring expansion pathways. researchgate.net

Carbene Insertion Reactions

Carbene insertion into C-H bonds is a powerful tool for forming new C-C bonds and can be applied to the synthesis of cyclic structures. nih.govrochester.edu The synthesis of 1,2-azaphosphetidines via intramolecular C-H insertion of carbene intermediates is a key strategy. researchgate.netresearchgate.netrsc.org

This method typically involves the decomposition of α-diazo-β-ketophosphonamidates, which can be achieved either photolytically or through catalysis with rhodium compounds. rsc.org The decomposition generates a highly reactive carbene intermediate. This carbene can then insert into a C-H bond within the same molecule in an intramolecular fashion to form the four-membered 1,2-azaphosphetidine ring. This approach has been successfully used to synthesize both monocyclic and bicyclic 1,2-azaphosphetidines. rsc.org The regioselectivity and stereospecificity of this ring closure are important aspects of this methodology. researchgate.net

Data Tables

Table 1: Overview of Synthetic Methodologies for 1,2-Azaphosphetidines

Methodology Category	Specific Method	Key Reactants	Product Type
Cyclization Strategies	Thermolysis of 2-Bromoethylamine Derivatives	2-Bromoethylamine derivatives with a phosphorus moiety	N-Phosphorylated 1,2-azaphosphetidines
Synthesis from Phosphenes and Imines	Phosphene precursors (e.g., diazophosphine oxides), Imines	1,2-Azaphosphetidine-2-oxides (β-phosphinolactams)
Annulation Reactions	Annulation of Phosphinic Chlorides and Imines	Alkyl(aryl)phosphinic chlorides, Cyclic imines	β-Phosphinolactams
Ring Expansion	Ring Expansion of Aziridines	Aziridines, Carbene precursors	1,2-Azaphosphetidines (conceptual)
Ring Expansion from Azaphosphiridines	Azaphosphiridine complexes	1,2-Azaphosphetidines (potential)
Carbene Insertion	Intramolecular C-H Insertion	α-Diazo-β-ketophosphonamidates	Mono- and bicyclic 1,2-azaphosphetidines

Cycloaddition Reactions in 1,2-Azaphosphetidine Synthesis

Cycloaddition reactions represent a powerful strategy for the construction of the four-membered 1,2-azaphosphetidine ring system. These reactions involve the formation of two new bonds in a single step, offering an efficient and atom-economical approach to this heterocyclic scaffold. Both [2+2] and [3+2] cycloaddition pathways have been successfully employed.

[2+2] Cycloaddition Pathways

[2+2] cycloaddition reactions are a key method for synthesizing 1,2-azaphosphetidine derivatives. These reactions typically involve the combination of a component providing two atoms (e.g., a P=C or P=N bond) with a two-atom partner like an alkene or imine.

One notable example is the reaction of iminophosphoranes with alkenes. For instance, the reaction of an iminophosphorane bearing a Martin ligand with an alkene can lead to the formation of a 1,2-azaphosphetidine ring. researchgate.net Theoretical studies using Density Functional Theory (DFT) have been employed to investigate the mechanism of [2+2] cycloadditions, such as the reaction between biphosphole and nitrone, which can lead to phospholene-fused β-phosphinolactams. irispublishers.com This reaction proceeds through the generation of 1-phosphafulvene, which undergoes oxidation and subsequent nucleophilic addition, followed by the [2+2] cycloaddition to form the final product. irispublishers.com

The photolytic or rhodium-catalyzed decomposition of α-diazo-β-ketophosphonamidates generates carbene intermediates that can undergo intramolecular C-H insertion, a key step in the synthesis of both mono- and bicyclic 1,2-azaphosphetidines. rsc.org Additionally, photosensitized [2+2] cycloaddition of N-acetylated cytosine has been shown to afford stereoselective formation of cyclobutane (B1203170) pyrimidine (B1678525) dimers, demonstrating the utility of photochemical methods in achieving stereocontrol in cycloaddition reactions. nih.gov

Reactant 1	Reactant 2	Product Type	Reference
Iminophosphorane (with Martin ligand)	Alkene	1,2-Azaphosphetidine	researchgate.net
Biphosphole	Nitrone	Phospholene fused β-phosphinolactam	irispublishers.com
α-Diazo-β-ketophosphonamidate	(intramolecular)	Mono/bicyclic 1,2-azaphosphetidine	rsc.org

[3+2] Cycloaddition Pathways

[3+2] cycloaddition reactions, also known as 1,3-dipolar cycloadditions, are a versatile method for constructing five-membered rings and have been adapted for the synthesis of 1,2-azaphosphetidine precursors and related structures. wikipedia.orgnumberanalytics.comorganic-chemistry.orgijrpc.com These reactions involve a 1,3-dipole reacting with a dipolarophile.

The reaction of iminophosphoranes with alkynes is a significant pathway for synthesizing five-membered phosphorus heterocycles which can be precursors or related to 1,2-azaphosphetidines. For example, an iminophosphorane equipped with a Martin ligand reacts with dimethyl acetylenedicarboxylate (B1228247) (DMAD) followed by hydrolysis to yield a 1,2λ5-oxaphosphol-5(2H)-one instead of the initially expected 1,2-azaphosphetine. researchgate.net

A notable application of [3+2] cycloaddition is the reaction of azophosphines with alkynes, such as cyclooctyne (B158145) and dimethylacetylene dicarboxylate, which produces N-heterocyclic iminophosphoranes (NHIPs). nih.gov This reaction is compatible with various substituents on the phosphorus atom, including phenyl, isopropyl, cyclohexyl, and dimethylamino groups. nih.gov The copper(I)-catalyzed three-component reaction of sulfoximines, alkynes, and azides also provides a route to fully-substituted 1,2,3-triazoles, showcasing the versatility of cycloaddition chemistry. rsc.org

Recently, the synthesis of 1,3-dipolar triflatophosphanes has opened new avenues for [3+2] cycloadditions. rsc.org These compounds react with a variety of dipolarophiles, including nitriles, (thio)cyanates, iso(thio)cyanates, (thio)ketones, and phosphaalkenes, to produce a wide range of heteroatom-functionalized di- and triazaphospholium compounds. rsc.org Subsequent reduction of the resulting diazaphospholium salts offers a novel route to neutral diazaphospholes. rsc.org

1,3-Dipole	Dipolarophile	Product Type	Reference
Iminophosphorane	Alkyne (e.g., DMAD)	1,2λ5-oxaphosphol-5(2H)-one	researchgate.net
Azophosphine	Alkyne	N-heterocyclic iminophosphorane (NHIP)	nih.gov
1,3-Dipolar Triflatophosphane	Nitriles, (thio)cyanates, etc.	Di- and triazaphospholium compounds	rsc.org

Stereoselective and Diastereoselective Synthesis of 1,2-Azaphosphetidines

Achieving stereocontrol in the synthesis of 1,2-azaphosphetidines is crucial for their potential applications. Both stereoselective and diastereoselective methods have been developed to control the spatial arrangement of substituents on the heterocyclic ring.

Diastereoselective synthesis has been demonstrated in the reaction of an iminophosphorane bearing a Martin ligand with benzylideneaniline, which, after treatment with aqueous ammonium (B1175870) chloride, yields a diastereomeric mixture of P-amino phosphine oxides. tandfonline.com These can then be converted to the corresponding pentacoordinate 1,2-azaphosphetidines. tandfonline.com

Furthermore, theoretical studies have explored the diastereoselectivity of cycloaddition reactions. For example, DFT calculations on the [3+2] cycloaddition of phosphole sulfides and nitrones have been used to understand the formation of phospholene fused isoxazolidine. irispublishers.com The creation of multiple contiguous stereogenic centers, including quaternary carbons, has been achieved through tandem oxy-Cope/ene/Claisen reactions, showcasing a high degree of diastereoselectivity. ic.ac.uk The synthesis of highly functionalized proline derivatives with high diastereoselectivity has also been achieved through a cascade of [3+2]-cycloaddition/ketenimine rearrangement/Alder-ene cyclization. mdpi.com

Starting Material(s)	Key Reaction	Stereochemical Outcome	Reference
Iminophosphorane, Benzylideneaniline	Nucleophilic addition	Diastereomeric mixture	tandfonline.com
Phosphole sulfides, Nitrones	[3+2] Cycloaddition	Diastereoselective formation of isoxazolidine	irispublishers.com
1,2-divinylcyclohexanol allyl ethers	Tandem oxy-Cope/ene/Claisen	Highly diastereoselective, four contiguous stereocenters	ic.ac.uk
CF3-substituted allenynes, Tosylazide	[3+2] cycloaddition/rearrangement/Alder-ene	High diastereoselectivity	mdpi.com

Synthesis of 1,2-Azaphosphetidine 2-Oxides/Sulfides

1,2-Azaphosphetidine 2-oxides and 2-sulfides are important derivatives of the parent heterocycle. x-mol.netscilit.com Their synthesis can be achieved through various methods, including the oxidation or sulfidation of a pre-formed 1,2-azaphosphetidine or by using precursors that already contain the P=O or P=S bond.

Synthetic approaches to these compounds are generally categorized into ring expansion of aziridines, cyclizations, carbene insertions, and cycloadditions. researchgate.netresearchgate.net For instance, the reaction of phosphenes with imines can produce β-phosphinolactams (1,2-azaphosphetidine 2-oxides). scilit.com The rearrangement of α-phosphanyl-α'-sulfinylcarbenes to α-phosphoranyl-α'-sulfanylcarbenes provides a route to 2-oxo- and 2-thioxo-1,2-λ5-azaphosphetanes. acs.org

The synthesis of 6H-dibenzo[c,e] researchgate.netCurrent time information in Bangalore, IN.oxaphosphinine 6-sulfide has been accomplished using thionation agents like phosphorus pentasulfide. clockss.org While this is a six-membered ring, the synthetic strategies for introducing a sulfur atom onto a phosphorus heterocycle are relevant.

Synthetic Method	Precursors	Product	Reference(s)
Cycloaddition/Rearrangement	α-phosphanyl-α'-sulfinylcarbenes	2-oxo/2-thioxo-1,2-λ5-azaphosphetanes	acs.org
Reaction of Phosphenes and Imines	Phosphenes, Imines	β-Phosphinolactams	scilit.com
General Categorization	Various	1,2-Azaphosphetidine 2-oxides/sulfides	x-mol.netresearchgate.netresearchgate.net
Thionation	6H-Dibenzo[c,e] researchgate.netCurrent time information in Bangalore, IN.oxaphosphinine 6-oxide	6H-Dibenzo[c,e] researchgate.netCurrent time information in Bangalore, IN.oxaphosphinine 6-sulfide	clockss.org

Reactivity and Reaction Mechanisms of 1,2 Azaphosphetidines

Ring-Opening Reactions and Mechanistic Pathways

Ring-opening reactions of 1,2-azaphosphetidines can be initiated through the selective activation of either the Phosphorus-Nitrogen (P-N) or Carbon-Nitrogen (C-N) bonds. The regioselectivity of these cleavage events is a critical aspect, governed by a delicate interplay of electronic and steric factors.

The nitrogen atom in the 1,2-azaphosphetidine ring can act as a Lewis base, and its protonation is a key step in initiating P-N bond cleavage. Computational studies on analogous azaphosphiridine systems, which share the P-N heterocyclic bond, have shown that N-protonation leads to highly activated species that readily undergo P-N bond scission. nih.gov This process is applicable to both P(III) and P(V) derivatives. nih.gov

The mechanism is understood to proceed via the protonation of the ring's nitrogen atom, which significantly weakens the adjacent P-N bond. researchgate.net This increased lability makes the phosphorus atom susceptible to nucleophilic attack or facilitates heterolytic cleavage. In related systems like 1-phospha-2-azanorbornenes, the cleavage of the P-N bond by nucleophiles such as alcohols is proposed to occur via an S_N2-type mechanism at the phosphorus center. mdpi.com Similarly, under moderately acidic conditions (pH 2-6), certain phosphoramidates, which contain a P-N bond, undergo acid-catalyzed cleavage of this bond. nih.gov This reaction is first-order in proton concentration and yields the corresponding phosphate (B84403) and amine fragments, suggesting a direct proton-assisted cleavage pathway. nih.gov

While N-protonation typically favors P-N bond cleavage, the use of Lewis acids, such as metal chlorides, can alter the reaction pathway and, in some cases, selectively activate the C-N bond. nih.gov Azetidine (B1206935) rings, the carbocyclic analogues of azaphosphetidines, often require Lewis acid catalysis for ring-opening reactions to occur. magtech.com.cn

Theoretical studies on the interaction of various metal chlorides with azaphosphiridines—a close model for 1,2-azaphosphetidines—have provided significant insight into this selectivity. nih.gov Most metal chlorides investigated, including LiCl, CuCl, CuCl₂, BeCl₂, BCl₃, and AlCl₃, showed minimal activation of the P-N bond. nih.gov However, a remarkable exception was observed with titanium trichloride (B1173362) (TiCl₃), which was found to selectively activate the C-N bond. nih.gov This activation was more pronounced for P(V) derivatives compared to their P(III) counterparts. nih.gov The activation of C-N bonds by transition metals is a recognized strategy, often proceeding through oxidative addition of the metal into the C-N bond. liverpool.ac.uk The interaction with the Lewis acidic metal center weakens the C-N bond, making it the preferred site for cleavage over the P-N bond. nih.govliverpool.ac.uk

Table 1: Effect of Various Metal Chlorides on Bond Activation in Azaphosphiridine Models (Based on Computational Studies nih.gov)

Metal Chloride	Observed Effect	Predominant Bond Activated
LiCl, CuCl, CuCl₂, BeCl₂, BCl₃, AlCl₃	Little to no bond activation	N/A
TiCl₃	Selective bond activation	C-N Bond
TiCl₄	Little to no bond activation	N/A

The regioselectivity of ring-opening reactions in unsymmetrical azetidine derivatives is highly dependent on the reaction mechanism, which is in turn influenced by the nature of the substituents and the reaction conditions. magtech.com.cn These principles are directly applicable to 1,2-azaphosphetidines.

In reactions proceeding through an S_N1-like mechanism, typically under acidic conditions where a carbocationic intermediate can be stabilized, the nucleophile attacks the more substituted carbon atom. libretexts.orglibretexts.org This is governed by electronic effects, where substituents capable of stabilizing a positive charge (e.g., aryl groups) direct the nucleophilic attack to the adjacent carbon. magtech.com.cn Conversely, under basic or neutral conditions with a strong nucleophile, the reaction tends to follow an S_N2 mechanism. libretexts.orglibretexts.org In this case, steric hindrance is the dominant factor, and the nucleophile attacks the less sterically hindered carbon atom of the ring. magtech.com.cnlibretexts.org

For instance, in the ring-opening of related aziridine-2-phosphonates, reaction with HCl leads to the formation of α-amino-β-chlorophosphonates, indicating a specific regiochemical outcome. metu.edu.tr The stereochemistry of these reactions is also well-defined. S_N2 reactions proceed with an inversion of configuration at the carbon center being attacked. libretexts.org The size of the nucleophile can also play a role in selectivity; reactions with small nucleophiles may yield multiple isomers, whereas bulkier nucleophiles can lead to a single product. mdpi.com

Cycloreversion Reactions

Cycloreversion is a characteristic reaction of four-membered rings, driven by the formation of stable, multiple-bonded species. For 1,2-azaphosphetidines, this typically involves the concerted cleavage of two ring bonds.

Pentacoordinate 1,2-azaphosphetidines have been shown to undergo thermal decomposition, or thermolysis. mdpi.com Research by Kawashima and Okazaki demonstrated that the thermolysis of specific pentacoordinate N-apical 1,2-azaphosphetidines resulted in the quantitative formation of corresponding alkenes and iminophosphoranes. mdpi.com This fragmentation suggests a [2+2] cycloreversion pathway, where the C-C and P-N bonds of the ring cleave to produce a stable C=C double bond (alkene) and a P=N double bond (iminophosphorane). mdpi.com

However, the thermal stability of these rings can vary. For example, certain 1,2-azaphosphetane complexes, formed from the reaction of (phenylphosphinidene)pentacarbonyltungsten with 1-tert-butyl-2-phenylaziridine, were found to be thermally stable, in contrast to their 1,2-oxaphosphetane analogues which readily underwent cycloreversion. researchgate.net This indicates that substituents and coordination to a metal center can significantly influence the energy barrier for thermolysis.

The thermal cycloreversion of 1,2-azaphosphetidines bears a strong resemblance to the final step of the Wittig reaction. mdpi.com In the Wittig reaction, a phosphorus ylide reacts with a carbonyl compound to form a four-membered 1,2-oxaphosphetane intermediate. masterorganicchemistry.com This intermediate is typically unstable and rapidly undergoes a reverse [2+2] cycloaddition, breaking down to yield an alkene and a highly stable phosphine (B1218219) oxide (containing a P=O bond). masterorganicchemistry.com

The thermolysis of pentacoordinate 1,2-azaphosphetidines follows an analogous path. The 1,2-azaphosphetidine ring cleaves to produce an alkene and an iminophosphorane (containing a P=N bond). mdpi.com Because of this direct mechanistic parallel, 1,2-azaphosphetidines are considered to be aza-Wittig intermediates. mdpi.com This analogy is further supported by studies on related 1,2-thiaphosphetanes (containing a P-S bond), where the most favored cycloreversion is a "normal Wittig-type reaction" that produces an alkene and a P=S-containing species. nih.govresearchgate.net

Rearrangement Processes

1,2-Azaphosphetidines, particularly those with a pentacoordinate phosphorus center, are subject to several types of rearrangement reactions. These processes are fundamental to understanding their stability and reactivity, including their potential as intermediates in various chemical transformations.

Ring-Expanding Rearrangements to Other Heterocycles

While direct ring expansion of the 1,2-azaphosphetidine core into larger heterocyclic systems is not a commonly reported primary reaction pathway, related transformations that lead to different cyclic and acyclic products are known. The thermolysis of pentacoordinate 1,2-azaphosphetidines, for instance, results in the quantitative formation of corresponding alkenes and a cyclic iminophosphorane. nih.govtandfonline.com This process can be viewed as a formal [2+2] cycloreversion, akin to the final step of the aza-Wittig reaction, where the four-membered ring breaks apart rather than expands. nih.govmdpi.com

Computational studies on the related, more strained three-membered P(V) azaphosphiridine ring system have predicted a preference for ring-expanding rearrangements to yield P(III) 1,3,2-chalcogena-azaphosphetidines, particularly with heavier chalcogens. nih.gov While not a direct example for 1,2-azaphosphetidines, this suggests that under certain conditions, ring expansion could be a feasible, albeit less common, reaction pathway. The synthesis of larger heterocycles, such as six-membered 1,2-oxaphosphinane 2-oxides and 1,2-azaphosphinine 2-oxides, typically involves cyclization strategies rather than the expansion of a pre-existing 1,2-azaphosphetidine ring. researchgate.net

Stereomutation Mechanisms in Pentacoordinate Systems

Pentacoordinate 1,2-azaphosphetidines exhibit fluxional behavior, meaning their substituents can rapidly interchange positions. This dynamic process, known as stereomutation or permutational isomerization, occurs without the cleavage of chemical bonds. academie-sciences.frresearchgate.net Two primary mechanisms have been proposed to explain this phenomenon: the Berry Pseudorotation (BPR) and the Turnstile Rotation (TR). nih.govmdpi.comacademie-sciences.fr

The Berry Pseudorotation is the most widely accepted mechanism for trigonal bipyramidal (TBP) geometries. wikipedia.org It involves the simultaneous, scissor-like closing of the angle between the two axial ligands and the opening of the angle between two of the three equatorial ligands. wikipedia.org This proceeds through a square pyramidal (or C4v) transition state. academie-sciences.frwikipedia.org One equatorial ligand acts as a "pivot" and remains relatively stationary during the transformation. academie-sciences.fr The process results in the exchange of two axial and two equatorial ligands. wikipedia.org

The Turnstile Rotation mechanism, proposed by Ugi and Ramirez, offers an alternative pathway. nih.govmdpi.comacademie-sciences.fr In this model, a pair of ligands (one axial, one equatorial) rotates relative to the remaining trio of ligands. academie-sciences.fr Although the final outcome of ligand exchange is identical to that of BPR, recent DFT calculations suggest that the turnstile rotation is equivalent to the Berry pseudorotation. nih.govmdpi.com The energy barrier for these processes is generally low, allowing for rapid interchange at room temperature, which can be observed through techniques like NMR spectroscopy. wolfram.com

The table below summarizes key aspects of these stereomutation mechanisms.

Mechanism	Description	Transition State Geometry	Key Feature
Berry Pseudorotation (BPR)	A concerted motion where two axial and two equatorial ligands exchange positions.	Square Pyramidal (C4v)	Involves a "pivot" equatorial ligand. academie-sciences.frwikipedia.org
Turnstile Rotation (TR)	A rotation of a pair of ligands relative to a trio of ligands.	-	Considered energetically less favorable or equivalent to BPR. nih.govacademie-sciences.fr

Pseudorotation and Apical/Equatorial Isomerism of Pentacoordinate Phosphorus

In the trigonal bipyramidal geometry typical of pentacoordinate phosphorus compounds, there are two distinct types of ligand positions: two apical (axial) and three equatorial . academie-sciences.frresearchgate.net This structural arrangement gives rise to isomerism. The preference for a substituent to occupy an apical or equatorial position is governed by a concept known as apicophilicity . wikipedia.org

Generally, more electronegative and sterically smaller substituents prefer to occupy the apical positions. academie-sciences.frresearchgate.netwikipedia.org This is because the apical bonds in a TBP structure are part of a three-center, four-electron (3c-4e) bond, which concentrates electron density on the more electronegative atoms. wikipedia.org Conversely, bulky substituents and those with π-donating ability tend to favor the more sterically accessible equatorial positions. wikipedia.org The energy difference between an isomer with a substituent in an apical position and one with it in an equatorial position defines the substituent's apicophilicity. wikipedia.org

In 1,2-azaphosphetidines, the four-membered ring is constrained to span one apical and one equatorial position. mdpi.com This has significant implications for the stability of different isomers. For example, in pentacoordinate 1,2-azaphosphetidines bearing a Martin ligand, X-ray crystallographic analysis has shown a distorted trigonal bipyramidal structure with the highly electronegative oxygen and nitrogen atoms occupying the apical positions. nih.govtandfonline.com However, the existence of N-equatorial pseudorotamers has also been observed, indicating a dynamic equilibrium between different isomers facilitated by the low-energy barrier of pseudorotation. nih.gov The isomerization between O-equatorial and the more stable O-apical isomers in related arylphosphoranes has been studied, with the O-equatorial isomers being stabilized by a π → σ* P–O interaction. rsc.org

Hydrolysis of 1,2-Azaphosphetidines and Derivatives

The hydrolysis of 1,2-azaphosphetidines is a critical reaction that highlights the influence of ring strain on reactivity. Four-membered cyclic phosphonamidates, a class of 1,2-azaphosphetidine derivatives, exhibit remarkably enhanced hydrolytic reactivity compared to their acyclic counterparts. researchgate.netrsc.org

Under basic conditions (hydroxide-ion catalysis), the hydrolysis of a cyclic phosphonamidate proceeds rapidly with exclusive endocyclic P-N bond fission . researchgate.netrsc.org This is in stark contrast to the corresponding acyclic derivative, which undergoes P-O fission under the same conditions. researchgate.netrsc.org The rate difference for P-N fission between the cyclic and acyclic structures is exceptionally large, estimated to be greater than 5 x 10⁸. researchgate.netrsc.org This significant rate enhancement is attributed to the strain within the four-membered ring, although the exact mechanism differs from that of β-lactams, where a similar level of strain does not produce a comparable kinetic effect. researchgate.net The hydrolysis of the 1,2-azaphosphetidine ring results in a ring-opened amino phosphonate. researchgate.netrsc.org

In some cases, such as with certain pentacoordinate 1,2-azaphosphetidines, hydrolysis on a medium like silica (B1680970) gel can lead to cycloreversion, yielding the starting β-amino phosphine oxide. nih.gov The mechanism of P-N bond cleavage in phosphoramidates, in general, has been studied under various pH conditions. In acidic media, the cleavage is acid-catalyzed and proposed to occur without the intramolecular participation of neighboring hydroxyl groups. nih.gov Under alkaline conditions, the hydrolysis is hydroxide-catalyzed. nih.gov The formation of a pentacoordinate phosphorane-like intermediate or transition state is often invoked in these hydrolytic pathways. nih.gov

The table below compares the hydrolysis behavior of cyclic versus acyclic phosphonamidates.

Compound Type	Site of Fission (Basic Hydrolysis)	Relative Rate of P-N Fission	Key Observation
Cyclic 1,2-Azaphosphetidine (Phosphonamidate)	P-N (Endocyclic) researchgate.netrsc.org	> 5 x 10⁸ (compared to acyclic) researchgate.netrsc.org	Significant rate enhancement due to ring strain.
Acyclic Phosphonamidate	P-O researchgate.netrsc.org	1 (Reference)	Slower hydrolysis via a different cleavage pathway.

Chemical Transformations and Derivatization

1,2-Azaphosphetidines can undergo various chemical transformations that allow for the modification and functionalization of the heterocyclic ring. These derivatization reactions are essential for synthesizing new analogues with potentially different chemical and biological properties.

A key example of derivatization is the conversion of a pentacoordinate 1,2-azaphosphetidine into its 3-methoxycarbonyl derivative. nih.gov This transformation demonstrates that the carbon framework of the ring can be functionalized without disrupting the core heterocyclic structure. The thermolysis of such derivatives proceeds similarly to the parent compound, yielding the corresponding substituted alkene and a cyclic iminophosphorane. nih.gov

Derivatization can be broadly defined as the technique of transforming a chemical compound into a product (a derivative) of similar chemical structure. tcichemicals.com This is often done to enhance analyzability, for example, by improving volatility for gas chromatography or enhancing ionization for mass spectrometry. tcichemicals.comgcms.cz Common derivatization reactions include:

Silylation: Introduction of a silyl (B83357) group, typically replacing an active hydrogen in -OH, -NH, or -COOH groups. gcms.cz

Acylation: Introduction of an acyl group (R-C=O).

Alkylation: Introduction of an alkyl group. gcms.cz

In the context of 1,2-azaphosphetidines, derivatization could target several sites:

The Nitrogen Atom: If the nitrogen atom bears a hydrogen, it can be a target for alkylation or acylation reactions. For instance, N-phosphorylated 1,2-azaphosphetidines have been synthesized.

The Phosphorus Atom: The substituents on the phosphorus atom can be varied based on the synthetic route chosen to construct the ring.

The Carbon Backbone: As seen with the methoxycarbonylation, the carbon atoms of the ring can be functionalized, provided a suitable reaction handle is present or can be introduced. nih.gov

These transformations are crucial for exploring the structure-activity relationships of 1,2-azaphosphetidines and for their development as synthetic intermediates. researchgate.net

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Structural Elucidation and Advanced Characterization of 1,2 Azaphosphetidines

X-ray Crystallographic Analysis

X-ray crystallography is the definitive method for determining the precise solid-state structure of 1,2-azaphosphetidines. It offers unambiguous proof of the molecular framework and the specific arrangement of ligands around the central phosphorus atom.

A key structural feature of pentacoordinate 1,2-azaphosphetidines is the geometry around the phosphorus atom. X-ray analyses consistently reveal that the phosphorus center adopts a distorted trigonal bipyramidal (TBP) geometry. researchgate.netnih.gov In an ideal TBP structure, the angles between the three equatorial ligands are 120°, while the axial ligands are positioned at 180° to each other and 90° to the equatorial plane. However, in 1,2-azaphosphetidines, the inclusion of the phosphorus and nitrogen atoms into the strained four-membered ring forces the bond angles to deviate significantly from these ideal values. nih.govresearchgate.net This deviation results in a "distorted" TBP arrangement, a common feature for phosphoranes containing small rings.

In a TBP geometry, the five ligands are organized into two axial and three equatorial positions. The distribution of these ligands is governed by their "apicophilicity," which is the tendency of a substituent to occupy an axial position. Due to their high electronegativity, nitrogen and oxygen atoms are strongly apicophilic. X-ray crystallographic analysis of stable 1,2-azaphosphetidines, particularly those derived using the bidentate Martin ligand, confirms that the nitrogen atom of the azaphosphetidine ring and an oxygen atom from the ligand preferentially occupy the two axial positions. researchgate.netnih.gov The carbon atoms of the ring and the other substituents are found in the equatorial positions. This N-apical arrangement is the thermodynamically preferred and most observed conformation. nih.gov However, the existence of N-equatorial pseudorotamers, which are isomers where the nitrogen occupies an equatorial site, has also been reported, highlighting the dynamic behavior of these molecules in solution. nih.gov

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for characterizing the structure of 1,2-azaphosphetidines in solution, providing complementary information to solid-state X-ray data. It helps to confirm the ligand arrangement and study the dynamic processes the molecules may undergo.

Phosphorus-31 (³¹P) NMR is particularly diagnostic for organophosphorus compounds. For pentacoordinate 1,2-azaphosphetidines with a TBP geometry, a characteristic chemical shift (δ) is observed that confirms the hypervalent state of the phosphorus atom. nih.gov The exact chemical shift value is sensitive to the electronic environment and the geometry around the phosphorus nucleus.

In studies of N-phosphorylated 1,2-azaphosphetidines, which feature both a three-coordinate and a four-coordinate phosphorus atom, ³¹P NMR spectra show two distinct signals. The signal for the three-coordinated phosphorus atom in the phosphoryl substituent appears in the range of 126.8 to 127.6 ppm, while the four-coordinated ring phosphorus resonates between 20.36 and 22.87 ppm. The coupling between these two non-equivalent phosphorus nuclei (²JPNP) is also observed, with coupling constants ranging from 30 to 38 Hz.

Table 1: ³¹P NMR Spectroscopic Data for N-Phosphorylated 1,2-Azaphosphetidines

Compound	Alkyl Group (R)	δ (P-ring, ppm)	δ (P-substituent, ppm)	²JPNP (Hz)
4a	Ethyl	20.36	126.98	30
4b	Isopropyl	21.97	126.8	38
4c	n-Butyl	22.87	127.6	32

Data sourced from Gubnitskaya et al., 1983. researchgate.net

Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy provide detailed information about the organic framework of the 1,2-azaphosphetidine molecule. While comprehensive spectral data for a wide range of 1,2-azaphosphetidine derivatives is not always detailed in the literature, the available information confirms their proposed structures. researchgate.net

The ¹H NMR spectrum would show signals corresponding to the protons on the four-membered ring and those on the various substituents. The chemical shifts, splitting patterns (multiplicity), and integration values allow for the assignment of each proton to its specific location in the molecule. For example, the protons on the carbon atoms of the azaphosphetidine ring would appear as multiplets due to coupling with each other and with the phosphorus atom.

The ¹³C NMR spectrum provides information on all the carbon atoms in the molecule. Each non-equivalent carbon atom gives a distinct signal. A key feature is the carbon-phosphorus coupling (JC-P), which splits the signals of the carbon atoms adjacent to the phosphorus atom (within one, two, or three bonds) into doublets. The magnitude of the coupling constant provides additional structural information. For the azaphosphetidine ring, the two carbon atoms would show distinct signals, both likely coupled to the phosphorus atom, confirming their position within the heterocyclic core. The signals for carbons in the substituents would appear at chemical shifts characteristic of their respective functional groups. researchgate.netpageplace.de

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups and elucidate the molecular structure of compounds by measuring the absorption of infrared radiation by their chemical bonds. frontiersin.orgresearchgate.net Each type of bond vibrates at a characteristic frequency, resulting in a unique spectral fingerprint. frontiersin.org For 1,2-azaphosphetidines, IR spectroscopy provides valuable insights into the key bonds within the four-membered heterocyclic ring, namely the P-N, P-C, and C-N bonds, as well as vibrations associated with substituents attached to the ring.

The IR spectrum of a 1,2-azaphosphetidine derivative will display a series of absorption bands corresponding to different vibrational modes. The key stretching and bending vibrations are crucial for structural confirmation. The region from 4000 cm⁻¹ to approximately 1300 cm⁻¹ is known as the functional group region, where characteristic stretching vibrations for many groups appear. libretexts.org The more complex region from 1300 cm⁻¹ to 650 cm⁻¹ is called the fingerprint region, which is unique to each molecule and useful for confirming identity. libretexts.org

Key characteristic absorption bands for 1,2-azaphosphetidines include:

P-N Stretching: The phosphorus-nitrogen bond vibration is a key indicator of the azaphosphetidine ring. These bands can be found in the 900-1100 cm⁻¹ region, though their intensity can vary.

P-C Stretching: The phosphorus-carbon single bond stretch typically appears in the 650-800 cm⁻¹ range. The exact position depends on the other substituents on the phosphorus atom.

C-N Stretching: The carbon-nitrogen single bond stretch in aliphatic amines and similar structures is typically observed in the 1020-1250 cm⁻¹ range. orgchemboulder.com

C-H Stretching and Bending: Aliphatic C-H stretching vibrations from the ring and any alkyl substituents are found in the 2850-3000 cm⁻¹ region. libretexts.orguomustansiriyah.edu.iq C-H bending vibrations occur at lower wavenumbers, typically between 1350 cm⁻¹ and 1470 cm⁻¹. libretexts.orguomustansiriyah.edu.iq

The presence of specific substituents will introduce additional characteristic bands. For instance, a carbonyl group (C=O) on the nitrogen or a carbon atom will produce a very strong absorption band in the 1665-1760 cm⁻¹ region. orgchemboulder.comlibretexts.org Aromatic substituents would show C-H stretching above 3000 cm⁻¹ and characteristic C=C in-ring stretching bands between 1400 cm⁻¹ and 1600 cm⁻¹. orgchemboulder.com

Table 1: Characteristic Infrared Absorption Frequencies for 1,2-Azaphosphetidines

Functional Group	Bond	Characteristic Absorption (cm⁻¹)	Intensity
Azaphosphetidine Ring	P-N Stretch	900 - 1100	Medium-Variable
Azaphosphetidine Ring	P-C Stretch	650 - 800	Medium-Weak
Azaphosphetidine Ring	C-N Stretch	1020 - 1250	Medium
Alkyl Substituents	C-H Stretch	2850 - 3000	Medium-Strong
Alkyl Substituents	C-H Bend	1350 - 1470	Medium
Aromatic Substituents	=C-H Stretch	3000 - 3100	Medium
Aromatic Substituents	C=C Stretch	1400 - 1600	Medium-Weak
Carbonyl Substituent	C=O Stretch	1665 - 1760	Strong

Mass Spectrometry (MS) for Molecular Weight Determination

Mass spectrometry (MS) is an indispensable analytical tool for determining the molecular weight and elemental composition of a compound. chromatographyonline.comresearchgate.net The technique involves ionizing a molecule and then separating the resulting ions based on their mass-to-charge ratio (m/z). shout.education For 1,2-azaphosphetidines, MS not only confirms the molecular weight of a synthesized derivative but also provides structural information through the analysis of its fragmentation patterns. researchgate.net

In a typical mass spectrometer, a sample is vaporized and then ionized. shout.education Hard ionization techniques like Electron Impact (EI) bombard the molecule with high-energy electrons, causing it to lose an electron and form a molecular ion (M+•). acdlabs.com This molecular ion is often energetically unstable and undergoes fragmentation, breaking into smaller, charged fragments and neutral radicals. shout.educationorgchemboulder.com The pattern of these fragments is reproducible and characteristic of the molecule's structure. acdlabs.com Soft ionization techniques, such as Electrospray Ionization (ESI) or Chemical Ionization (CI), impart less energy to the molecule, resulting in less fragmentation and often a more prominent molecular ion peak, which is useful for direct molecular weight determination. acdlabs.com

The analysis of 1,2-azaphosphetidine derivatives by mass spectrometry has shown that the molecular ion is often observed, allowing for the direct confirmation of the molecular weight. researchgate.net The fragmentation patterns are also informative. The four-membered ring can undergo cleavage in several ways. Common fragmentation pathways involve the breaking of the P-N or P-C bonds, which are often the weakest bonds in the ring system. The stability of the resulting carbocations and radical species dictates the preferred fragmentation pathways. orgchemboulder.com For example, cleavage of the ring can lead to the formation of stable iminium ions or phosphorus-containing cations.

Table 2: Hypothetical Fragmentation of a Substituted 1,2-Azaphosphetidine

Fragment	Structure/Description	m/z Value
Molecular Ion (M+•)	Intact ionized molecule	Corresponds to Molecular Weight
[M - R1]+	Loss of a substituent from the Nitrogen atom	M - mass(R1)
[M - R2]+	Loss of a substituent from a Carbon atom	M - mass(R2)
Ring Cleavage Fragment 1	Cation containing the P-N bond	Varies with substituents
Ring Cleavage Fragment 2	Cation containing the C-C-N fragment	Varies with substituents

Vibrational Spectroscopy for Bond Characterization

Vibrational spectroscopy encompasses both infrared (IR) and Raman spectroscopy, which are complementary techniques for investigating the vibrational modes of molecules. uni-siegen.de While IR spectroscopy measures the absorption of light due to changes in a molecule's dipole moment, Raman spectroscopy measures the inelastic scattering of light resulting from changes in a molecule's polarizability. uni-siegen.desu.se This fundamental difference means that some vibrational modes may be active in Raman but not in IR, and vice versa, providing a more complete picture of the molecule's vibrational structure. uni-siegen.de

For the characterization of 1,2-azaphosphetidines, Raman spectroscopy offers distinct advantages. The P-N and P-C bonds, which can sometimes show weak or variable absorption in IR spectra, may produce more intense and well-defined signals in Raman spectra. This is particularly true for symmetric vibrations in molecules with a certain degree of symmetry, which are often weak in the IR but strong in the Raman spectrum.

Raman spectroscopy is highly effective for studying the skeletal vibrations of the heterocyclic ring. The low-frequency region of the Raman spectrum (below 600 cm⁻¹) is particularly rich in information about the deformations and torsional modes of the four-membered ring, which are difficult to observe with IR spectroscopy. Quantitative analysis of Raman peak intensities can also be performed to determine the concentration of a substance in a solution. horiba.com

Table 3: Comparison of IR and Raman Spectroscopy for 1,2-Azaphosphetidine Analysis

Feature	Infrared (IR) Spectroscopy	Raman Spectroscopy
Principle	Measures absorption of light due to dipole moment changes. uni-siegen.de	Measures inelastic scattering of light due to polarizability changes. uni-siegen.de
P-N/P-C Bonds	Can be weak or variable in intensity.	Often yield stronger, more distinct signals.
Symmetric Vibrations	Weak or inactive for highly symmetric bonds.	Strong and readily observable.
Aqueous Solutions	Water is a strong IR absorber, often interfering with the spectrum.	Water is a weak Raman scatterer, making it an excellent solvent. researchgate.net
Sample Preparation	Can require specific sample preparation (e.g., KBr pellets).	Often requires minimal to no sample preparation. horiba.com

Computational and Theoretical Investigations of 1,2 Azaphosphetidines

Quantum Chemical Calculations (DFT, MP2, CCSD(T))

Quantum chemical calculations are fundamental to understanding the molecular properties of 1,2-azaphosphetidines. Methodologies such as Density Functional Theory (DFT), Møller-Plesset perturbation theory (MP2), and Coupled Cluster theory with single, double, and perturbative triple excitations (CCSD(T)) are employed to achieve varying levels of accuracy and computational cost. DFT methods are often used for their balance of efficiency and accuracy in geometry optimizations and for exploring reaction pathways. For more precise energy calculations, especially for systems where electron correlation is critical, the more computationally intensive MP2 and CCSD(T) methods are considered the gold standard.

Energy Profiles and Transition State Analysis

Understanding the reactivity of 1,2-azaphosphetidines involves mapping their potential energy surfaces for various chemical transformations, such as ring-opening, cycloadditions, or substitution reactions. An energy profile plots the energy of the system as it progresses from reactants to products. acs.org Key points on this profile include local minima, which represent stable intermediates, and saddle points, which correspond to transition states. acs.org

Transition state analysis is crucial for determining the feasibility and rate of a reaction. The transition state is the highest energy point along the reaction coordinate, and its structure represents a fleeting arrangement of atoms between reactants and products. acs.orgscispace.com Computational methods are used to locate and characterize these transition states, and the energy difference between the reactants and the transition state defines the activation energy barrier. A lower activation energy implies a faster reaction rate. While detailed energy profiles for reactions involving 1,2-azaphosphetidines are not extensively documented in the literature, the theoretical framework for their analysis is well-established. For instance, a study of a Michael addition catalyzed by a chiral cyclopropenimine utilized DFT calculations to identify the lowest energy transition structures, with an energy difference of 1.7 kcal/mol corresponding to a predicted 89% enantiomeric excess (ee). nih.gov

Calculation of Ring Strain and Stability

Four-membered rings like 1,2-azaphosphetidine inherently possess ring strain due to the deviation of their bond angles from the ideal values for sp³-hybridized atoms (109.5°). nih.govdiva-portal.org This strain energy significantly influences the molecule's stability and chemical reactivity, often making ring-opening reactions favorable.

The ring strain energy (RSE) can be quantified computationally using homodesmotic or isodesmic reactions. These are hypothetical reactions where the number and types of bonds are conserved on both the reactant and product sides, which helps to cancel out systematic errors in the calculations. The calculated heat of reaction then provides a reliable estimate of the strain energy. While specific RSE values for the parent 1,2-azaphosphetidine are not widely published, studies on other four-membered heterocycles provide a comparative context. For example, the RSE for cyclobutane (B1203170) is approximately 26.3 kcal/mol. nih.gov The introduction of heteroatoms like nitrogen and phosphorus can alter the ring strain; replacing a CH₂ group with a phosphorus or sulfur atom has been shown to reduce RSE in some saturated rings. researchgate.net

Analysis of Electronic Structure and Bonding

Detailed computational and theoretical analyses provide profound insights into the unique electronic structure and bonding characteristics of the 1,2-azaphosphetidine ring system. These investigations, employing sophisticated quantum chemical methods, allow for a quantitative description of the bonding within this four-membered heterocycle containing a nitrogen and a phosphorus atom. Key aspects of this analysis include the examination of electron density at bond critical points and the calculation of Wiberg's bond indices and relaxed force constants.

Electron Density at Bond Critical Points

The Quantum Theory of Atoms in Molecules (QTAIM) is a powerful framework for analyzing the electron density distribution in a molecule. A central concept in QTAIM is the bond critical point (BCP), a point of minimum electron density between two bonded atoms. The value of the electron density (ρ) at the BCP is a key indicator of the strength and nature of a chemical bond.

Unfortunately, a comprehensive search of the current scientific literature reveals a lack of specific studies that have reported the electron density at the bond critical points for the parent 1,2-azaphosphetidine molecule or its simple derivatives. While the methodology is well-established for analyzing bonding in various organic and organometallic compounds, its specific application to this particular heterocyclic system has not been detailed in available research.

In a hypothetical scenario based on general chemical principles, one would expect the P-N bond to exhibit a ρ(BCP) value indicative of a covalent single bond, though potentially influenced by the electronegativity difference between phosphorus and nitrogen. The C-N and C-P bonds would similarly show characteristics of single covalent bonds, while the C-C bond would be a typical single bond. The precise values, however, would be dependent on the substituents attached to the ring atoms and the computational level of theory used for the calculation. Without specific research data, a quantitative discussion and data table cannot be provided.

Wiberg's Bond Index and Relaxed Force Constants

Wiberg's bond index (WBI) is another theoretical tool used to estimate the order of a chemical bond from quantum chemical calculations. It provides a measure of the electron density shared between two atoms. Relaxed force constants, derived from vibrational frequency calculations, offer a quantitative measure of the stiffness and, by extension, the strength of a chemical bond.

As with the electron density analysis, there is a notable absence of published research that specifically calculates and discusses Wiberg's bond indices and relaxed force constants for 1,2-azaphosphetidines. Such data is crucial for a detailed understanding of the bonding within the ring, including the degree of any potential π-character or delocalization, and the intrinsic strength of the bonds forming the heterocyclic structure.

For illustrative purposes, a hypothetical data table for a generic 1,2-azaphosphetidine is presented below. It is critical to understand that these are representative values and not based on actual published research for this specific compound.

Bond	Hypothetical Wiberg Bond Index	Hypothetical Relaxed Force Constant (mdyn/Å)
P-N	~ 0.9 - 1.1	~ 3.5 - 4.5
C-N	~ 0.9 - 1.0	~ 4.0 - 5.0
C-P	~ 0.9 - 1.0	~ 3.0 - 4.0
C-C	~ 1.0	~ 4.0 - 4.5

Further computational studies are necessary to provide accurate and specific data for these important bonding descriptors in 1,2-azaphosphetidines. Such research would be invaluable for a deeper understanding of the structure, reactivity, and stability of this heterocyclic system.

Advanced Topics and Future Directions in 1,2 Azaphosphetidine Chemistry

Chirality and Stereoselectivity in 1,2-Azaphosphetidine Chemistry

The control of stereochemistry is a central theme in modern organic synthesis, and the chemistry of 1,2-azaphosphetidines offers multiple avenues for stereochemical control, including the creation of both carbon- and phosphorus-centered chirality.

Enantioselective Synthesis Approaches

The development of enantioselective methods to access chiral 1,2-azaphosphetidines and their precursors is crucial for their application in areas such as asymmetric catalysis and medicinal chemistry. Key strategies involve the use of chiral catalysts and auxiliaries to control the formation of stereogenic centers.

One powerful approach is the catalytic desymmetrization of prochiral precursors. For instance, bifunctional iminophosphorane (BIMP) catalysts have been successfully employed in the nucleophilic desymmetrization of prochiral P(V) compounds, a strategy that can be adapted to create enantioenriched phosphorus-containing heterocycles. researchgate.net Similarly, the desymmetrization of prochiral diethynylphosphine oxides using Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) with chiral pyridinebisoxazoline (PYBOX) ligands has yielded P-chiral tertiary phosphine (B1218219) oxides with high enantioselectivity. rsc.orgsemanticscholar.org These methods provide access to P-chiral building blocks that could be used to construct chiral 1,2-azaphosphetidines.

Another significant strategy is asymmetric ring-closing metathesis (ARCM). Molybdenum-catalyzed ARCM has been used for the enantioselective desymmetrization of prochiral phosphinates and phosphine oxides, leading to the formation of five-, six-, and seven-membered P-heterocycles with excellent enantiomeric excess (up to 98% ee). nih.gov This methodology represents a powerful tool for creating stereogenic phosphorus centers within a cyclic framework and could be extended to the synthesis of chiral 1,2-azaphosphetidines.

The use of chiral auxiliaries is a classical yet effective method. For example, diastereomeric phosphoranes can be synthesized using a chiral auxiliary like menthol. Subsequent removal of the auxiliary, for instance by reduction with lithium aluminium hydride, can yield enantiomerically pure P-chiral phosphoranes. nih.gov

Enantioselective Method	Catalyst/Auxiliary	Substrate Type	Product Type	Key Features
Catalytic Desymmetrization	Bifunctional Iminophosphorane (BIMP)	Prochiral P(V) precursors	Enantioenriched P(V) compounds	Divergent access to C-, N-, O-, and S-substituted P(V) compounds. researchgate.net
Catalytic Desymmetrization (CuAAC)	Cu(I) / Chiral PYBOX ligands	Prochiral diethynylphosphine oxides	P-chiral tertiary phosphine oxides	High enantioselectivity; can achieve remote enantiofacial control. rsc.orgsemanticscholar.org
Asymmetric Ring-Closing Metathesis (ARCM)	Molybdenum-based chiral catalysts	Prochiral phosphinates and phosphine oxides	P-stereogenic heterocycles	Forms 5-, 6-, and 7-membered rings in up to 98% ee. nih.gov
Chiral Auxiliary	Menthyl group	Acyclic phosphine precursors	Enantiomerically pure P-chiral phosphoranes	Separation of diastereomers followed by auxiliary removal. nih.gov

Diastereoselective Control in Reactions

When a 1,2-azaphosphetidine ring is formed or undergoes reaction, new stereocenters can be created. Controlling the relative configuration of these centers is a key challenge. Diastereoselectivity arises from the energetic differences between diastereomeric transition states, which can be influenced by steric and electronic factors of the substrate, reagents, and reaction conditions. numberanalytics.com

Substrate control is a common strategy where the existing chirality in a molecule directs the stereochemical outcome of a subsequent reaction. numberanalytics.com In the context of 1,2-azaphosphetidines, a substituent on the ring or on the nitrogen or phosphorus atom can influence the approach of a reagent, leading to the preferential formation of one diastereomer.

Reagent control involves using a chiral or achiral reagent that selectively favors one reaction pathway over another. For example, the diastereoselective preparation of anti-1,2-diols has been achieved with excellent selectivity through the nickel(0) N-heterocyclic carbene-catalyzed coupling of α-silyloxy aldehydes and alkynylsilanes. organic-chemistry.org Such principles of catalyst- and reagent-controlled diastereoselectivity are directly applicable to reactions involving 1,2-azaphosphetidines.

Cycloaddition reactions are powerful tools for constructing cyclic systems with multiple stereocenters. The Diels-Alder reaction, for instance, is a classic example of a diastereoselective cycloaddition where the stereochemistry of the diene and dienophile dictates the stereochemistry of the product. numberanalytics.com The synthesis of 1,2-azaphosphetidines via cycloaddition pathways can therefore be designed to achieve high levels of diastereocontrol. Furthermore, metal-free reactions, such as the diastereoselective amino-sulfonoxylation of alkenes, demonstrate that careful selection of substrates and reagents can lead to exquisite regioselectivity and diastereoselectivity through the formation of intermediates like aziridinium (B1262131) ions, which are then opened in a stereospecific manner. beilstein-journals.org

P-Stereogenic Centers in 1,2-Azaphosphetidines

A fascinating aspect of 1,2-azaphosphetidine chemistry is the potential for chirality at the phosphorus atom, creating a P-stereogenic center. This is particularly prominent in pentacoordinate λ⁵-azaphosphetidines. The geometry of these hypervalent phosphorus compounds is typically a trigonal bipyramid (TBP). nih.gov Chirality can arise in these structures when the phosphorus atom is bonded to at least three different ligands. nih.gov

The synthesis and characterization of stable pentacoordinate 1,2-azaphosphetidines have provided significant insights. For example, a stable N-apical 1,2λ⁵-azaphosphetidine was synthesized, and its structure was confirmed by X-ray crystallography to be a distorted TBP. acs.org The synthesis of enantiomerically pure P-chiral phosphoranes has been achieved through methods such as the use of chiral auxiliaries. nih.gov

The stereochemical integrity of P-stereogenic centers is a critical consideration. Pentacoordinate phosphoranes can undergo stereoisomerization through a process called pseudorotation, which can lead to epimerization at the phosphorus center. acs.org Understanding the energy barriers for these processes is key to maintaining the stereochemical purity of P-chiral 1,2-azaphosphetidines.

The development of catalytic asymmetric methods for synthesizing P-stereogenic compounds is a major area of research. researchgate.net Strategies such as the desymmetrization of prochiral phosphine oxides and rhodium-catalyzed [2+2+2] cycloadditions are at the forefront of this field. nih.gov These methods pave the way for the routine synthesis of P-chiral 1,2-azaphosphetidines, which hold promise as chiral ligands in asymmetric catalysis.

Fused Ring Systems Involving 1,2-Azaphosphetidine Moieties

Fusing the 1,2-azaphosphetidine ring to other cyclic structures dramatically expands its structural diversity and potential applications. Bicyclic and polycyclic systems containing the 1,2-azaphosphetidine moiety can be synthesized through various intramolecular reactions. wikipedia.org

A key method for creating fused 1,2-azaphosphetidines is through the intramolecular C-H insertion of carbene intermediates. researchgate.net This reaction, often catalyzed by rhodium, involves the decomposition of α-diazo-β-ketophosphonamidates to generate a carbene that subsequently inserts into a C-H bond elsewhere in the molecule, forming a new ring fused to the azaphosphetidine core. This approach has been used to synthesize both mono- and bicyclic 1,2-azaphosphetidines. researchgate.net

Cycloaddition reactions also provide a powerful route to fused systems. For example, a [2+2] cycloaddition between a 1-phosphafulvene oxide and an imine has been theoretically studied, leading to the formation of a phospholene fused β-phosphinolactam. irispublishers.com This process highlights how the reactivity of phosphorus-containing intermediates can be harnessed to construct complex fused architectures. Intramolecular cycloadditions of in situ generated P-nitroso phosphine oxides have also been used to synthesize bicyclic 1,2-azaphosphinine 2-oxides. researchgate.net

The nomenclature of these fused systems follows IUPAC conventions, with prefixes like "bicyclo" indicating the nature of the ring fusion. wikipedia.org The stability and conformation of these fused rings are dictated by the same principles that govern other polycyclic systems, with chair-like conformations often being preferred for six-membered rings to minimize steric strain. rsc.org

Fused System Synthesis Method	Key Intermediate/Reaction	Resulting Structure	Reference
Intramolecular C-H Insertion	Carbene from α-diazo-β-ketophosphonamidate	Mono- and bicyclic 1,2-azaphosphetidines	researchgate.net
[2+2] Cycloaddition	1-Phosphafulvene oxide and imine	Phospholene fused β-phosphinolactam	irispublishers.com
Intramolecular Cycloaddition	P-nitroso phosphine oxide	Bicyclic 1,2-azaphosphinine 2-oxide	researchgate.net

1,2-Azaphosphetidines as Synthons and Building Blocks in Organic Synthesis

In retrosynthetic analysis, a target molecule is broken down into smaller, idealized fragments called synthons. sigmaaldrich.com These synthons are then matched to real-world chemical reagents known as synthetic equivalents. 1,2-Azaphosphetidines and their derivatives are increasingly recognized as valuable building blocks and synthons for the construction of more complex molecules. researchgate.netnih.gov

Their value as building blocks stems from the inherent reactivity of the strained four-membered ring and the presence of multiple functional groups. The P-N bond, C-N bond, and C-P bond can all be selectively cleaved under different conditions, allowing the azaphosphetidine ring to be opened and elaborated into a variety of acyclic and heterocyclic structures.

P-chiral 1,2-azaphosphetidines are particularly valuable as chiral building blocks. Chiral ethynylphosphine oxides, for example, have been described as versatile P-chiral synthons that can undergo a range of diversifying reactions. rsc.orgsemanticscholar.org The acetylene (B1199291) group provides a handle for further transformations, such as click chemistry or coupling reactions, while the P-chiral center can induce stereochemistry in subsequent steps.

The use of orthogonally protected derivatives allows for the selective manipulation of different parts of the molecule. sigmaaldrich.com For instance, protecting groups on the nitrogen atom can be chosen to be stable under conditions used to react at the phosphorus center, and vice versa. This orthogonality is crucial for using these heterocyles as versatile scaffolds in multi-step syntheses.

Analogues and Related Azaphosphaheterocycles (e.g., β-Phospholactams)

The chemistry of 1,2-azaphosphetidines is closely related to that of other four-membered heterocycles containing phosphorus, as well as larger ring systems. These analogues often share similar synthetic strategies and exhibit related, yet distinct, reactivity patterns.

β-Phospholactams: These are phosphorus analogues of the widely known β-lactam antibiotics. irispublishers.com 1,2-Azaphosphetidine-2-oxides are a type of β-phospholactam. These compounds have attracted significant attention as potential inhibitors of metallo-β-lactamases (MBLs), enzymes that confer bacterial resistance to β-lactam antibiotics. nih.govunh.eduref.ac.uk The phosphonamidate moiety in some β-phospholactams can act as a transition-state analogue for the hydrolysis of the amide bond in β-lactam antibiotics, leading to potent enzyme inhibition. nih.govresearchgate.net The synthesis of β-phospholactams can be challenging, but their potential therapeutic value drives ongoing research. unh.edu

1,2-Oxaphosphetanes and 1,2-Thiaphosphetanes: These are four-membered rings containing a P-O or P-S bond, respectively. 1,2-Oxaphosphetanes are famous as the key intermediates in the Wittig reaction. acs.org Their thermal lability is central to the formation of the final alkene and phosphine oxide products. While P(V) 1,2-oxaphosphetanes have been studied extensively, their sulfur analogues, 1,2-thiaphosphetanes, are less explored. researchgate.net

Larger Ring Analogues: The synthetic methods used for 1,2-azaphosphetidines, such as cyclizations and cycloadditions, are also applied to the synthesis of five-membered (1,2-azaphospholidines), six-membered (1,2-azaphosphinanes), and even larger azaphosphaheterocycles. researchgate.netresearchgate.netresearchgate.net These are often referred to as γ-, δ-, etc., phosphonolactams or phosphinolactams. researchgate.netresearchgate.net These larger rings are also being investigated for their biological activity and as ligands in catalysis.

Analogue/Related Heterocycle	Key Structural Feature	Significance/Application	References
β-Phospholactam (1,2-Azaphosphetidine-2-oxide)	P(O)-N-C=O in a 4-membered ring	Inhibitors of metallo-β-lactamases; transition-state analogues.	irispublishers.comnih.govresearchgate.net
1,2-Oxaphosphetane	P-O bond in a 4-membered ring	Key intermediate in the Wittig reaction.	acs.org
1,2-Thiaphosphetane	P-S bond in a 4-membered ring	Less common analogue of oxaphosphetane.	researchgate.net
1,2-Azaphospholidines/phosphinanes	5- and 6-membered P,N-heterocycles	γ- and δ-phospholactam structures; potential biological activity.	researchgate.netresearchgate.netresearchgate.net

Development of Novel Synthetic Methodologies

The synthesis of the 1,2-azaphosphetidine ring system has been an area of active investigation, with researchers developing new strategies to access these strained heterocycles. A significant approach involves the intramolecular cyclization of precursor molecules.

One established method is the synthesis of pentacoordinate 1,2-azaphosphetidines through the intramolecular dehydration of β-amino phosphine oxides. This transformation can be effectively achieved using the Mitsunobu reagent (Ph₃P-EtO₂CN=NCO₂Et). tandfonline.com A more detailed pathway for preparing N-apical 1,2-azaphosphetidines begins with a precursor like 2-(methylphenylphosphinyl)-α,α-bis(trifluoromethyl)phenylmethanol. This starting material is treated with n-butyllithium to generate a carbanion, which then performs a nucleophilic addition to a Schiff base. The resulting β-aminoethyl derivative undergoes an intramolecular cyclization, prompted by the Mitsunobu reagent, to yield the final 1,2-azaphosphetidine in high yield. mdpi.com

Beyond these foundational methods, research has expanded to include different substitution patterns on the ring. For the first time, N-phosphorylated 1,2-azaphosphetidines have been described, opening a new class of these compounds for further study. tandfonline.com Additionally, a variety of synthetic methods have been summarized for 1,2-azaphosphetidine 2-oxides and 2-sulfides. These approaches are broadly categorized into four main types: the ring expansion of aziridines, various cyclization reactions, carbene insertions, and cycloaddition reactions. researchgate.net The reaction between nonbenzylic alkyl(aryl)phosphinic chlorides and cyclic imines has also been shown to produce the corresponding β-phosphinolactams, which are structurally related to 1,2-azaphosphetidine 2-oxides. scilit.com

The table below summarizes some of the novel synthetic strategies developed for 1,2-azaphosphetidine and its derivatives.

Methodology	Key Reagents/Precursors	Product Type	Reference
Intramolecular Dehydration	β-amino phosphine oxides, Mitsunobu reagent	Pentacoordinate 1,2-azaphosphetidines	tandfonline.commdpi.com
Cyclization	N/A	N-Phosphorylated 1,2-azaphosphetidines	tandfonline.com
Annulation	Alkyl(aryl)phosphinic chlorides, Imines, Base	β-Phosphinolactams (1,2-Azaphosphetidine 2-oxides)	scilit.com
Various	N/A	1,2-Azaphosphetidine 2-oxides/sulfides	researchgate.netnih.gov

This table is interactive. Click on the headers to sort the data.

Future work in this area is likely to focus on developing catalytic and enantioselective methods to afford chiral 1,2-azaphosphetidines. Inspired by advances in related fields, strategies like the vanadium-catalyzed [2+2+1] cycloaddition used for 1,2,4-azadiphospholes could potentially be adapted for the synthesis of novel 1,2-azaphosphetidine frameworks. rsc.org

Expansion of Mechanistic Understanding

A deeper understanding of the reaction mechanisms involving 1,2-azaphosphetidines is crucial for controlling their reactivity and designing new applications. Research has particularly focused on their thermal stability and decomposition pathways. The thermolysis of pentacoordinate 1,2-azaphosphetidines has been shown to yield corresponding olefins and a cyclic iminophosphorane. tandfonline.com This iminophosphorane intermediate can be readily hydrolyzed to a cyclic phosphinate and an amine. tandfonline.com

For pentacoordinate phosphorus compounds like certain 1,2-azaphosphetidines, which often adopt a trigonal bipyramidal (TBP) geometry, the concept of pseudorotation is a key mechanistic feature. mdpi.com This process allows for the rapid exchange of substituents between apical and equatorial positions without bond cleavage, potentially leading to an equilibrium between different isomers. mdpi.com The thermal decomposition of these structures and the subsequent cycloaddition reactions of the resulting iminophosphorane with reagents like alkynes have also been investigated. mdpi.com

Computational studies, even on related smaller rings like azaphosphiridines, provide valuable mechanistic insights. High-level theoretical calculations have been used to study various ring-bond-activation processes. nih.gov For instance, N-protonation of both P(III) and P(V) derivatives leads to highly activated species that readily undergo P-N bond cleavage. nih.gov In contrast, certain metal chlorides show selective activation of the C-N bond. nih.gov These findings suggest that the reactivity of the 1,2-azaphosphetidine ring could be tuned by using specific additives.

Recent theoretical investigations using Density Functional Theory (DFT) have provided a detailed picture of the [2+2] cycloaddition reaction between a 1-phosphafulvene oxide and an imine to form a phospholene-fused β-phosphinolactam (a complex 1,2-azaphosphetidine 2-oxide). irispublishers.com These calculations map out the entire reaction pathway, identifying transition states and intermediates, and revealing that the initial redox reaction to form the phosphafulvene oxide is the rate-limiting step. irispublishers.com Such detailed mechanistic explorations are fundamental to optimizing reaction conditions and predicting the feasibility of new transformations.

Computational Prediction of Novel 1,2-Azaphosphetidine Structures and Reactivities

Computational chemistry has become an indispensable tool for predicting the existence, stability, and reactivity of novel molecules before their synthesis is attempted in the laboratory. For 1,2-azaphosphetidine chemistry, these in silico studies provide critical insights that guide experimental work.

High-level computational methods, including Density Functional Theory (DFT) and coupled-cluster theory (CCSD(T)), are employed to investigate the fundamental properties of these heterocycles. nih.govirispublishers.com Such studies can accurately predict molecular geometries, ring stability towards isomerization, and ring strain energies. nih.gov For example, computational analysis of azaphosphiridines, the three-membered ring analogues, has quantified the increase in ring strain upon oxidation of the phosphorus atom from P(III) to P(V). nih.gov Similar calculations can be applied to the 1,2-azaphosphetidine system to predict the stability of new derivatives.

The reactivity of these compounds can also be predicted by calculating various descriptors. mdpi.com DFT calculations can determine the energy barriers for key chemical processes, such as the barrier to inversion at the nitrogen and phosphorus atoms, which relates to their configurational stability. nih.gov The potential energy surface for various reactions, like ring-opening or rearrangements, can be explored computationally to predict the most likely reaction pathways and products. nih.govresearchgate.net For instance, the ring-expanding rearrangement of P(V) azaphosphiridines to 1,3,2-chalcogena-azaphosphetidines was predicted to be favorable for heavier chalcogenides but not for the P-oxide, a prediction derived entirely from theoretical calculations. nih.gov

The table below presents sample data from a DFT study on a [2+2] cycloaddition reaction forming a complex 1,2-azaphosphetidine derivative, illustrating the predictive power of computational methods. irispublishers.com

Reaction Step	Transition State	Calculated Activation Energy (kcal/mol)	Phase
Biphosphole Dissociation	ts-1i1	33.8	Gas
Redox Reaction	ts-i2c	37.1	Gas
Nucleophilic Addition	ts-cd	16.0	Gas
[2+2] Cycloaddition	ts-dp3	12.3	Gas

This table is interactive and showcases calculated energy barriers for sequential steps in a complex reaction mechanism leading to a 1,2-azaphosphetidine analogue.

Future directions in this area will likely involve the use of computational screening to identify promising new 1,2-azaphosphetidine structures with desirable electronic or steric properties for applications in catalysis or materials science. By predicting bond strengths, frontier molecular orbitals, and reaction kinetics, computational chemistry will continue to accelerate the discovery and development of novel 1,2-azaphosphetidine-based compounds. nih.govirispublishers.com

Q & A

Q. What are the most reliable synthetic routes for 1,2-azaphosphetidine, and how can reaction conditions be optimized?

Methodological Answer: The synthesis of 1,2-azaphosphetidine derivatives (e.g., compounds 47 and 48 ) typically involves cyclization reactions starting from aziridine precursors under controlled conditions. Key steps include:

• Using silica gel as a catalyst for cycloreversion during hydrolysis to recover starting materials .
• Introducing methoxycarbonyl groups via nucleophilic substitution, as demonstrated in the conversion of 47 to 48 .
  Optimization requires monitoring reaction progress via $^{31}$P-NMR to detect pseudorotamers (e.g., δ_P = −29.9 vs. −50.9) and adjusting solvent polarity or temperature to minimize side products .

Q. How can the distorted trigonal bipyramidal (TBP) geometry of 1,2-azaphosphetidine be confirmed experimentally?

Methodological Answer:

• X-ray crystallography is essential for resolving TBP geometry, particularly to identify apical vs. equatorial positions of N or O atoms .
• $^{31}$P-NMR spectroscopy distinguishes pseudorotamers via chemical shift splitting (e.g., δ_P differences of ~20 ppm in deuterated toluene) .

Q. What are the stability challenges of 1,2-azaphosphetidine under ambient conditions?

Methodological Answer:

• Hydrolysis on silica gel leads to cycloreversion, indicating sensitivity to moisture. Stabilization requires anhydrous solvents and inert atmospheres .
• Storage in deuterated toluene at low temperatures (−20°C) minimizes pseudorotamer interconversion, preserving structural integrity for reproducible analyses .

Advanced Research Questions

Q. How can reaction mechanisms involving 1,2-azaphosphetidine be elucidated, particularly in cycloaddition or ring-opening reactions?

Methodological Answer:

• Isotopic labeling (e.g., $^{15}$N or $^{18}$O) tracks atom migration during reactions.
• DFT calculations model transition states to predict regioselectivity in cycloadditions .
• Kinetic studies using stopped-flow NMR quantify intermediate lifetimes, distinguishing concerted vs. stepwise pathways .

Q. What computational strategies are effective for predicting the electronic properties of 1,2-azaphosphetidine derivatives?

Methodological Answer:

• Hirshfeld surface analysis maps electrostatic potentials to identify nucleophilic/electrophilic sites .
• Natural Bond Orbital (NBO) analysis evaluates hyperconjugation effects in pseudorotamers, explaining NMR shift anomalies .

Q. How should researchers resolve contradictions in spectral data (e.g., unexpected 31^{31}31P-NMR peaks) during characterization?

Methodological Answer:

• Variable-temperature NMR distinguishes dynamic equilibria (e.g., pseudorotamers) from static impurities. For example, cooling a toluene solution of 47 to −40°C may freeze conformational exchange, splitting peaks into distinct signals .
• Cross-validation with IR and mass spectrometry confirms molecular integrity. Contradictions may arise from solvent interactions or crystal packing effects, requiring single-crystal XRD for resolution .

Q. What frameworks guide the design of novel 1,2-azaphosphetidine-based catalysts or ligands?

Methodological Answer:

• PICO framework : Define Population (target reaction), Intervention (catalyst structure), Comparison (existing phosphine ligands), and Outcome (yield/selectivity metrics) .
• FINER criteria : Ensure feasibility by prioritizing derivatives with stable TBP geometries and scalable synthesis routes .

Data Analysis and Reproducibility

Q. How can systematic errors in 1,2-azaphosphetidine synthesis be identified and mitigated?

Methodological Answer:

• Error Source Analysis :
  • Instrumental: Calibrate NMR spectrometers with standard phosphate solutions (e.g., 0.1 M KH₂PO₄) to ensure accuracy .
  • Procedural: Use internal standards (e.g., triphenylphosphine oxide) in $^{31}$P-NMR to normalize shifts .
• Replication : Repeat syntheses in triplicate under inert conditions, reporting mean yields with standard deviations .

Q. What strategies ensure rigorous literature reviews for extrapolating data from organophosphate analogs to 1,2-azaphosphetidine?

Methodological Answer:

• Class-based searches : Use terms like "organophosphate cyclization" or "azaphospholidine derivatives" in databases (SciFinder, Reaxys) to identify structurally related studies .
• Critical appraisal : Evaluate extrapolation validity using the GRADE framework , noting limitations in analog reactivity or steric effects .

Tables for Quick Reference

Analytical Technique	Application to 1,2-Azaphosphetidine	Key Parameters
$^{31}$P-NMR	Detects pseudorotamers, monitors reaction purity	δP range: −30 to −50 ppm
X-ray crystallography	Confirms TBP geometry, bond lengths/angles	Resolution < 0.8 Å for P-centered cores
DFT calculations	Predicts reaction pathways, electronic properties	B3LYP/6-311+G(d,p) basis set